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Compound of Interest

Compound Name: Pentyl isobutyrate

Cat. No.: B1581550 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the safety and handling procedures for

pentyl isobutyrate (also known as isobutyric acid, pentyl ester or amyl isobutyrate). The

information is intended for professionals in research and development who may handle this

chemical. This guide collates critical data on its physical and chemical properties, potential

hazards, handling protocols, and emergency procedures.

Chemical Identification
Pentyl isobutyrate is a carboxylic ester characterized by a fruity aroma.

Identifier Value

Chemical Name Pentyl 2-methylpropanoate[1][2][3]

Synonyms
Isobutyric acid, pentyl ester; Amyl isobutyrate; n-

Pentyl isobutyrate[1][2]

CAS Number 2445-72-9[1][2][3]

Molecular Formula C9H18O2[1][2][3]

Molecular Weight 158.24 g/mol [1][3]

Chemical Structure
InChI=1S/C9H18O2/c1-4-5-6-7-11-

9(10)8(2)3/h8H,4-7H2,1-3H3[2]
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Physical and Chemical Properties
The physical and chemical properties of pentyl isobutyrate are summarized below. This data

is essential for understanding its behavior under various laboratory conditions.

Property Value Source

Appearance Colorless liquid[4] [4]

Boiling Point 162 - 176.5 °C [1][4]

Flash Point 56 - 59.4 °C [1][4]

Density 0.857 - 0.874 g/cm³ [1][4]

Melting Point -73 °C (estimate) [1]

Vapor Pressure 1.09 mmHg at 25°C [1]

Solubility
Insoluble in water; Soluble in

alcohol and ethers.
[5]

LogP (o/w) 2.38 [1]

Hazard Identification and Toxicity
While pentyl isobutyrate is not classified as hazardous under GHS criteria in many reports, it

is considered a flammable liquid.[3][4][6] Detailed toxicological data is limited.

GHS Classification: Flammable Liquid, Category 3.[4] Signal Word: Warning.[4] Hazard

Statement: Flammable liquid and vapor.[4]

Toxicity Data Value

Oral/Parenteral Toxicity Not determined[6]

Dermal Toxicity Not determined[6]

Inhalation Toxicity Not determined[6]
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Note: The toxicological properties have not been fully investigated.[4] Symptoms of

overexposure may include headache, dizziness, tiredness, nausea, and vomiting.[4]

Safe Handling and Storage
Proper handling and storage procedures are critical to ensure safety in the laboratory.

Handling:

Avoid contact with skin, eyes, and clothing.[4]

Avoid ingestion and inhalation.[4]

Keep away from open flames, hot surfaces, and sources of ignition.[4][7]

Use only non-sparking tools.[4][7]

Take precautionary measures against static discharges.[4][7]

Ensure adequate ventilation, especially in confined areas. Use explosion-proof electrical and

ventilating equipment.[4]

Storage:

Keep container tightly closed in a dry, cool, and well-ventilated place.[4][7]

Keep away from heat, sparks, and flame.[4][7]

Store in a corrosives area if necessary, away from incompatible materials.[7]

Incompatible Materials: Strong oxidizing agents, bases, and reducing agents.[4][7]

Personal Protective Equipment (PPE)
The use of appropriate PPE is mandatory when handling pentyl isobutyrate.

Eye/Face Protection: Wear tightly fitting safety goggles or a face shield (8-inch minimum).

Use equipment tested and approved under standards like NIOSH (US) or EN 166 (EU).[8]
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Skin Protection: Handle with chemical-resistant gloves (e.g., nitrile rubber). Dispose of

contaminated gloves after use in accordance with good laboratory practices.[8]

Body Protection: Wear flame-retardant antistatic protective clothing.[9]

Respiratory Protection: If ventilation is inadequate, use a respirator with an appropriate filter

for organic vapors.

Emergency and First-Aid Procedures
Immediate action is required in case of accidental exposure.

Inhalation: Move the victim to fresh air and keep them at rest in a position comfortable for

breathing. If symptoms persist, call a physician.[7]

Skin Contact: Take off immediately all contaminated clothing. Rinse skin with plenty of

water/shower.[4][7]

Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing. Immediately call an ophthalmologist.[7][9]

Ingestion: Rinse mouth. Do NOT induce vomiting. Seek immediate medical assistance.[7]

Fire-Fighting and Spill Management
Fire-Fighting Measures:

Suitable Extinguishing Media: Use CO2, dry chemical, or alcohol-resistant foam.[4][7][8]

Unsuitable Extinguishing Media: Do not use a solid water stream as it may scatter and

spread the fire.

Specific Hazards: Vapors may form explosive mixtures with air, especially at elevated

temperatures.[9]

Protective Equipment: Wear self-contained breathing apparatus for firefighting if necessary.

[8]
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Spill Management:

Ensure adequate ventilation and remove all sources of ignition.[7]

Evacuate personnel to safe areas.[7]

Prevent further leakage or spillage if safe to do so. Do not let the product enter drains.[8]

Contain and collect spillage with non-combustible absorbent material (e.g., sand, earth,

vermiculite) and place in a container for disposal according to local regulations.[7]

Experimental Protocols
Detailed experimental data for pentyl isobutyrate is not widely published. The following are

generalized protocols for key safety-related experiments.

A. Flash Point Determination (Closed-Cup Method)

This protocol describes a generalized method, such as the Pensky-Martens closed-cup test

(ASTM D93), to determine the flash point of a flammable liquid.

Apparatus: A closed-cup flash point tester, consisting of a test cup, lid, shutter, ignition

source, and heating mechanism.

Procedure:

1. Pour the sample of pentyl isobutyrate into the test cup to the marked level.

2. Place the lid on the cup and begin stirring at a specified rate.

3. Apply heat to the sample at a slow, constant rate.

4. At prescribed temperature intervals, apply the ignition source by opening the shutter.

5. The flash point is the lowest temperature at which the application of the ignition source

causes the vapors above the liquid to ignite with a distinct flash inside the cup.

6. Record the temperature.
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B. Acute Oral Toxicity (LD50) - General Guideline (e.g., OECD 420)

This protocol outlines the general "Fixed Dose Procedure" for assessing acute oral toxicity.

Principle: It is a stepwise procedure using a small number of animals (typically rats). The

method aims to identify a dose causing evident toxicity but not mortality to estimate the LD50

range.

Procedure:

1. Healthy, young adult rodents are fasted prior to dosing.

2. A starting dose (e.g., 300 mg/kg) of pentyl isobutyrate is administered by gavage to a

single animal.

3. The animal is observed for signs of toxicity and mortality for up to 14 days.

4. If the animal survives, four additional animals are dosed sequentially at the same level.

5. If the first animal dies, the next animal is dosed at a lower level (e.g., 50 mg/kg).

6. The outcome (survival or death) determines the subsequent dosing level for the next

animal.

7. The LD50 is determined based on the statistical analysis of the dose-response

relationship observed.

Visualizations
The following diagrams illustrate key workflows and logical relationships in chemical safety

assessment.
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Phase 1: Data Collection & Initial Assessment

Phase 2: Hazard & Toxicity Testing

Phase 3: Risk Management & Documentation
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Caption: Experimental workflow for chemical safety assessment.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 10 Tech Support

https://www.benchchem.com/product/b1581550?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1581550?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Hierarchy of Controls

Hazard Identification
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Exposure Assessment
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Caption: Logical relationship for hazard management.

Disposal Considerations
Chemical waste must be disposed of in accordance with local, regional, and national

regulations.
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Waste Disposal Methods: Chemical waste generators must determine if a discarded

chemical is classified as hazardous waste.[4] Contact a licensed professional waste disposal

service to dispose of this material.[8]

Contaminated Packaging: Dispose of as unused product.[8] Do not reuse empty containers.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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